2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethylphenyl)acetamide
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Description
2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C25H26N6O4S and its molecular weight is 506.58. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Synthesis of Novel Heterocyclic Compounds : A study detailed the synthesis of various heterocyclic compounds derived from visnagenone and khellinone, demonstrating applications in creating compounds with potential COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities. Such methodologies could be relevant for synthesizing structurally complex molecules, including those similar to the compound (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antitumor Activities : Research on derivatives of pyrimidine, including those with substitutions that may resemble the compound of interest, has shown selective anti-tumor activities. This suggests potential routes for developing antitumor agents using complex pyrimidine derivatives (Xiong Jing, 2011).
Biological Applications
Antimicrobial and Antitumor Properties : Studies have also focused on the synthesis and evaluation of compounds for antimicrobial and antitumor activities. For instance, derivatives of [1,2,4]Triazolo[4,3-a]pyrimidines have been evaluated for their antimicrobial activities, indicating that structural analogs of the compound could serve as potential leads for antimicrobial drug discovery (Gomha, Mohamed, Zaki, Zaki, Ewies, Elroby, & Elroby, 2018).
Cytotoxic Activity : Another study synthesized 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives and tested their anticancer activity on 60 cancer cell lines, identifying compounds with appreciable cancer cell growth inhibition. This underscores the relevance of pyrimidine derivatives in cancer research (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).
Properties
IUPAC Name |
2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N6O4S/c1-3-16-5-7-17(8-6-16)26-23(33)15-36-25-30-29-21(13-18-14-22(32)28-24(34)27-18)31(25)19-9-11-20(12-10-19)35-4-2/h5-12,14H,3-4,13,15H2,1-2H3,(H,26,33)(H2,27,28,32,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXDZZXMBNYAFPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)OCC)CC4=CC(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N6O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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